Cas no 76488-06-7 (Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1))

Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) structure
76488-06-7 structure
Product Name:Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)
CAS No:76488-06-7
MF:C11H16ClNO2S
MW:261.76824092865
CID:547826
PubChem ID:15620863
Update Time:2025-04-19

Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1)
    • Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (9CI)
    • 76488-06-7
    • benzo[b]thiophene-3-carboxylic acid,2-amino-4,5,6,7-tetrahydro-,ethyl ester hydrochloride
    • Benzo[b]thiophene-3-carboxylicacid,2-amino-4,5,6,7-tetrahydro-,ethyl ester,hydrochloride(1:1)
    • Inchi: 1S/C11H15NO2S.ClH/c1-2-14-11(13)9-7-5-3-4-6-8(7)15-10(9)12;/h2-6,12H2,1H3;1H
    • InChI Key: UBPJDNMIDRWNLS-UHFFFAOYSA-N
    • SMILES: Cl.S1C(=C(C(=O)OCC)C2=C1CCCC2)N

Computed Properties

  • Exact Mass: 261.0590276g/mol
  • Monoisotopic Mass: 261.0590276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6Ų
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